5-Bromo-6-ethoxy-8-fluoro-1,7-naphthyridine

• Molecular Formula: C10H8BrFN2O
• Molecular Weight: 271.09 g/mol
• IUPAC Name: 5-bromo-6-ethoxy-8-fluoro-1,7-naphthyridine
• InChI: InChI=1S/C10H8BrFN2O/c1-2-15-10-7(11)6-4-3-5-13-8(6)9(12)14-10/h3-5H,2H2,1H3
• InChI Key: WRPQGHMIYJAOAP-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C2=C(C(=N1)F)N=CC=C2)Br

Description

5-Bromo-6-ethoxy-8-fluoro-1,7-naphthyridine is a useful research compound. Its molecular formula is C10H8BrFN2O and its molecular weight is 271.09 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a 100 mL round bottom flask was added 5-bromo-6-ethoxy-1,7-naphthyridin-8-amine (500 mg, 1.86 mmol), followed by pyridine hydrogen fluoride (10 mL). The mixture was cooled to 0° C. and sodium nitrite (0.154 mg, 2.24 mmol) was added in portions. The mixture was slowly warmed to room temperature over a period of 3 h. The reaction was neutralized with saturated NaHCO3 and extracted with ethyl acetate. The organic layer was washed with brine, dried over Na2SO4 and concentrated. The resultant residue was purified by silica gel to yield 5-bromo-6-ethoxy-8-fluoro-1,7-naphthyridine as a pale yellow solid (430 mg, 1.59 mmol, 85%). 1H NMR (400 MHz, CDCl3): δ ppm 8.87 (d, J=3.52 Hz, 1H), 8.42 (d, J=8.79 Hz, 1H), 7.65 (dd, J=8.13, 3.30 Hz, 1H), 4.55 (q, J=7.03 Hz, 2H), 1.49 (t, J=7.03 Hz, 3H). LC/MS m/z 273 [M+H].